Cas no 649561-36-4 (1-Tridecyn-3-ol, (3R)-)
1-Tridecyn-3-ol, (3R)- structure
Product Name:1-Tridecyn-3-ol, (3R)-
CAS No:649561-36-4
MF:C13H24O
MW:196.329064369202
CID:411139
PubChem ID:71377835
Update Time:2025-04-19
1-Tridecyn-3-ol, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tridecyn-3-ol, (3R)-
- (r)-1-tridecyn-3-ol
- DTXSID20800463
- (3R)-TRIDEC-1-YN-3-OL
- 649561-36-4
-
- Inchi: 1S/C13H24O/c1-3-5-6-7-8-9-10-11-12-13(14)4-2/h2,13-14H,3,5-12H2,1H3/t13-/m0/s1
- InChI Key: NBXOZWAKVAGNDB-ZDUSSCGKSA-N
- SMILES: O[C@@H](C#C)CCCCCCCCCC
Computed Properties
- Exact Mass: 196.18282
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Tridecyn-3-ol, (3R)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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